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Compound of Interest

Compound Name: Cyclanilide

Cat. No.: B1669389 Get Quote

Cyclanilide is a versatile plant growth regulator utilized to manage plant architecture and

development in various agricultural and horticultural crops.[1][2] Its primary applications include

suppressing excessive vegetative growth when used with mepiquat chloride and accelerating

senescence as a harvest aid in combination with ethephon, particularly in cotton.[1][3][4] This

guide provides a comparative analysis of Cyclanilide's growth regulation effects across

different species, supported by experimental data, detailed protocols, and visualizations of its

mode of action.

Cross-Species Comparison of Cyclanilide's Growth
Regulation Effects
Cyclanilide's effects on plant growth vary depending on the species, application rate, and

whether it is used alone or in combination with other plant growth regulators. The following

table summarizes its observed effects on several species.
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Species Key Effects of Cyclanilide
Comparison with
Alternatives (e.g.,
Mepiquat Chloride)

Cotton (Gossypium hirsutum)

In combination with mepiquat

chloride, it reduces plant

height, decreases leaf area

index (LAI), and can lead to a

more uniform stand. When

combined with ethephon, it

enhances defoliation and boll

opening. It is suggested that

Cyclanilide may offer a quicker

growth regulation response

compared to mepiquat chloride

alone.

Mepiquat chloride also

reduces plant height by

inhibiting gibberellin

biosynthesis. The combination

of Cyclanilide and mepiquat

chloride often results in a more

significant reduction in plant

height than mepiquat chloride

alone.

Soybean (Glycine max)

A combination of Cyclanilide

and mepiquat chloride has

been shown to significantly

increase plant height, number

of branches, number of leaves,

leaf area index, and ultimately,

seed yield.

Mepiquat chloride alone has

been reported to increase the

number of branches in

soybean. However, the

synergistic effect with

Cyclanilide appears to

enhance overall growth and

productivity.

Apple (Malus domestica)

Cyclanilide used alone can

weaken apical dominance and

enhance the development of

lateral branches in nursery

stock, which can lead to earlier

and increased yields. It

stimulates the formation of

lateral shoots on the current

season's growth.

Promalin (a combination of 6-

benzyladenine and gibberellins

A4 and A7) is another

bioregulator used to promote

branching in apple trees. In

nursery settings, Cyclanilide

has been found to be as

effective or even more so than

Promalin for inducing

feathering (lateral branching).

Ornamental Plants (e.g.,

Indian Hawthorn, Holly)

Cyclanilide promotes the

development of lateral shoots,

Mechanical pruning is the

traditional alternative for
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which can reduce the need for

mechanical pruning during

nursery production. The

response can be dependent on

the species, application

concentration, and

environmental conditions.

controlling the shape and size

of ornamental plants.

Cyclanilide offers a chemical

alternative to induce a more

compact and dense growth

habit.

Quantitative Data Summary
The following tables present quantitative data from studies evaluating the effects of Cyclanilide
and its combinations on cotton and soybean.

Table 1: Effect of Cyclanilide and Mepiquat Chloride on Cotton Growth Parameters

Treatment Plant Height Reduction (%) Reference

Mepiquat Chloride (MC) alone 30 - 40%

Cyclanilide (CY) + Mepiquat

Chloride (MC)
~50%

Data is synthesized from studies on cotton seedlings treated with PGRs.

Table 2: Effect of Cyclanilide and Mepiquat Chloride on Soybean Growth and Yield
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Treatmen
t

Plant
Height

Number
of
Branches
/plant

Number
of
Leaves/pl
ant

Leaf Area
Index

Seed
Yield (
kg/ha )

Stover
Yield (
kg/ha )

Cyclanilide

22 +

Mepiquat

Chloride 88

SC @ 100

ml/ha

Highest Highest Highest Highest Highest Highest

Untreated

Control
Lowest Lowest Lowest Lowest Lowest Lowest

This table summarizes the findings of a study on the soybean variety JS-9752, indicating that

the combination treatment resulted in the highest recorded values for all listed growth and yield

parameters compared to other treatments and the untreated control.

Experimental Protocols
Below is a detailed methodology for a typical field experiment designed to evaluate the effects

of plant growth regulators on cotton.

Objective: To assess the impact of different plant growth regulators on the growth,

development, and yield of cotton.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with three or four replications.

Plot Size: Varies depending on the land availability and machinery used, but should be

sufficient to obtain representative data and minimize edge effects.

Variety: A single, commercially relevant cotton variety should be used throughout the

experiment to ensure uniformity.

Treatments:
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Untreated Control.

Cyclanilide + Mepiquat Chloride at varying rates (e.g., 0.6 ml/L, 0.9 ml/L, 1.2 ml/L).

Mepiquat Chloride alone at a standard rate.

Other commercial plant growth regulators for comparison.

Application:

Method: Applications are typically made using a CO2-pressurized backpack sprayer or a

tractor-mounted sprayer calibrated to deliver a specific volume per unit area (e.g., 15 gallons

per acre).

Timing: Applications are often based on the plant's growth stage, such as the number of days

after sowing (DAS) (e.g., 50 and 70 DAS) or physiological indicators like the height-to-node

ratio.

Data Collection:

Plant Height: Measured from the cotyledonary node to the terminal bud at regular intervals.

Number of Main Stem Nodes: Counted from the first true leaf node above the cotyledons to

the uppermost unfurled leaf.

Internode Length: The length between the top fourth and fifth nodes is often measured as an

indicator of vegetative growth.

Leaf Area Index (LAI): Can be measured using a ceptometer or by destructive sampling.

Chlorophyll Content: Measured using a SPAD meter on the uppermost fully expanded leaf.

Yield Components: At the end of the season, data on boll number, boll weight, and lint yield

are collected.

Statistical Analysis:
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Data are subjected to Analysis of Variance (ANOVA) to determine the statistical significance

of treatment effects.

Mean separation tests (e.g., Fisher's Protected LSD) are used to compare treatment means.

Mode of Action and Signaling Pathways
Cyclanilide's primary mode of action is the inhibition of polar auxin transport. Auxin is a critical

plant hormone that regulates numerous aspects of plant growth and development, including

apical dominance, root initiation, and vascular tissue development. By disrupting auxin

transport, Cyclanilide can alter the hormonal balance within the plant, leading to changes in

growth.

In apple, for instance, Cyclanilide treatment has been shown to increase the levels of cytokinin

(zeatin riboside) and decrease the levels of abscisic acid (ABA). Cytokinins are known to

promote cell division and lateral bud outgrowth, acting antagonistically to auxin in the regulation

of apical dominance. This suggests that Cyclanilide's effect on branching is mediated through

its influence on the cytokinin biosynthesis and signaling pathways.
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Proposed Signaling Pathway of Cyclanilide in Promoting Lateral Branching

Cyclanilide Application
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Proposed Signaling Pathway of Cyclanilide
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Experimental Workflow for Evaluating Plant Growth Regulators
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Experimental Workflow for PGR Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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